molecular formula C15H29NO2 B8482442 8-Octyl-1,4-dioxa-8-azaspiro[4.5]decane

8-Octyl-1,4-dioxa-8-azaspiro[4.5]decane

Cat. No.: B8482442
M. Wt: 255.40 g/mol
InChI Key: JPEJZQIWJCBSNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Octyl-1,4-dioxa-8-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C15H29NO2 and its molecular weight is 255.40 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H29NO2

Molecular Weight

255.40 g/mol

IUPAC Name

8-octyl-1,4-dioxa-8-azaspiro[4.5]decane

InChI

InChI=1S/C15H29NO2/c1-2-3-4-5-6-7-10-16-11-8-15(9-12-16)17-13-14-18-15/h2-14H2,1H3

InChI Key

JPEJZQIWJCBSNL-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCN1CCC2(CC1)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 15 g (0.105 mol) of 1,4-dioxa-8-azaspiro[4.5]decane, 15.93 g (0.115 mol) of K2CO3, and 100 ml of acetonitrile is added dropwise 18.92 ml (0.105 mol) of iodooctane. The mixture is stirred overnight at room temperature and then at 65° C. for 2 hours. After cooling, the mixture was diluted with water and extracted with methylene chloride. The combined extracts are washed with brine, dried over Na2SO4, and concentrated in vacuo. The residue is triturated with ether and filtered. The filtrate is concentrated in vacuo to yield 24.04 g (90%) of title compound as a clear oil: IR (neat) 2925 and 1094 cm-1 ; NMR (CDCl3) δ3.97 (s, 4H), 2.56 (br, 4H), 2.38 (m, 2H), 1.78 (m, 4H), 1.51 (br, 2H), 1.28 (s, 10H), 0.89 (m, 3H).
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
15.93 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
18.92 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
90%

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